2-(1-bromo-ethyl)-3-methyl-3H-quinazolin-4-one

• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• IUPAC Name: 2-(1-bromoethyl)-3-methylquinazolin-4-one
• InChI: InChI=1S/C11H11BrN2O/c1-7(12)10-13-9-6-4-3-5-8(9)11(15)14(10)2/h3-7H,1-2H3
• InChI Key: FNRJAYDJFVWMJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2C(=O)N1C)Br

Description

2-(1-bromo-ethyl)-3-methyl-3H-quinazolin-4-one is a useful research compound. Its molecular formula is C11H11BrN2O and its molecular weight is 267.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-ethyl-3-methyl-3H-quinazolin-4-one (11.28 g, 60 mmol) and sodium acetate (4.92 g, 60 mmol) in glacial acetic acid (130 mL) heated to 50° C. was added dropwise a solution of bromine (3.70 mL, 72 mmol) in glacial acetic acid (50 mL). After addition was complete the reaction was heated to reflux for 2 hours. The reaction was then cooled to room temperature and concentrated in vacuo. The residue was dissolved in ethyl acetate and washed with 10% sodium bisulfite solution, water and dried over magnesium sulfate, filtered and concentrated in vacuo. The crude product was purified by column chromatography (0-25% ethyl acetate-hexanes) to yield the product as a white solid (12.68 g, 79%). 1H NMR (400 MHz, CDCl3) δ 2.19 (d, 3H, J=6.6 Hz), 3.77 (s, 3H), 5.08 (q, 1H, J=6.6 Hz), 7.50 (t, 1H, J=8.1 Hz), 7.74 (m, 2H), 8.29 (d, 1H, J=8.9 Hz); ESI-MS m/z 267.0 (M+1)+.